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Abstract

Kuromanin chloride, also known as Chrysanthemin or Cyanidin-3-O-glucoside chloride, is a
prominent member of the anthocyanin family of flavonoids. Widely found in various pigmented
fruits and vegetables, this natural compound has garnered significant scientific interest due to
its potent antioxidant, neuroprotective, anti-inflammatory, and anti-cancer properties. This
technical guide provides a comprehensive overview of Kuromanin chloride, including its
physicochemical properties, and delves into its mechanisms of action. Detailed experimental
protocols for assessing its biological activities and illustrative diagrams of key signaling
pathways are presented to facilitate further research and drug development endeavors.

Physicochemical Properties

Kuromanin chloride is a water-soluble glycoside of cyanidin. Its fundamental properties are
essential for experimental design and interpretation.
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Property Value Reference
CAS Number 7084-24-4 [11[2][3][4]
Molecular Weight 484.84 g/mol [1112][31[4]
Molecular Formula C21H21ClO11 [11[2]
Appearance Brown to reddish-brown solid [1]

Chrysanthemin, Cyanidin 3-O-
Synonyms _ , _ [21[3]
glucoside chloride, Asterin

Biological Activities and Mechanisms of Action

Kuromanin chloride exhibits a diverse range of biological activities, making it a promising
candidate for therapeutic development. Its primary mechanism is often attributed to its potent
antioxidant capacity, which underpins its efficacy in various disease models.

Neuroprotective Effects

Kuromanin chloride has demonstrated significant neuroprotective properties, particularly
against oxidative stress-induced neuronal damage. It has been shown to protect neuronal cells
from excitotoxicity and reduce the production of reactive oxygen species (ROS).

Anti-Cancer Activity

Emerging evidence suggests that Kuromanin chloride possesses anti-proliferative and pro-
apoptotic effects in various cancer cell lines. Its mechanisms of action include the induction of
apoptosis through caspase activation and the modulation of key signaling pathways involved in
cancer progression.

CD38 Inhibition

Kuromanin chloride is a known inhibitor of the ectoenzyme CD38.[1] CD38 is involved in
calcium signaling and NAD+ metabolism, and its dysregulation has been implicated in various
diseases, including cancer and metabolic disorders. By inhibiting CD38, Kuromanin chloride
can modulate intracellular NAD+ levels and downstream signaling pathways.
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Key Signaling Pathways

The biological effects of Kuromanin chloride are mediated through its interaction with several
critical intracellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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